Cas no 2229146-01-2 (2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2229146-01-2
• MF: C₁₁H₈ClF₃O₂
• MW: 264.628232955933
• CID: 6437688
• PubChem ID: 165646724
• Update Time: 2025-06-08

2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• 2-[4-chloro-2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• 2229146-01-2
• EN300-1941545

• Inchi： 1S/C11H8ClF3O2/c12-5-1-2-6(7-4-8(7)10(16)17)9(3-5)11(13,14)15/h1-3,7-8H,4H2,(H,16,17)
• InChI Key： PCGVFHLSPZPJJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 264.0164917g/mol
• Monoisotopic Mass: 264.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Introduction to 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229146-01-2)

2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, identified by its CAS number 2229146-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both chloro and trifluoromethyl substituents in its aromatic ring enhances its chemical reactivity and makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid incorporates a cyclopropane ring, which is a three-membered carbon heterocycle that introduces significant strain into the molecule. This strain can be exploited to facilitate various chemical reactions, making it a versatile intermediate in synthetic organic chemistry. The compound's aromatic ring is further functionalized with chloro and trifluoromethyl groups, which are known to modulate electronic properties and influence interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and interfere with disease pathways. 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid has been explored as a potential lead compound in the search for novel inhibitors targeting various enzymes involved in metabolic and signaling pathways. Its unique structural features make it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cell signaling, and dysregulation of their activity is implicated in numerous diseases, including cancer. The cyclopropane moiety in 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid can serve as a hinge-binding group, allowing for precise interactions with the active site of kinases. Additionally, the electron-withdrawing nature of the trifluoromethyl group can enhance binding affinity by stabilizing negative charges on the enzyme's substrate.

Recent studies have demonstrated the utility of 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid as a building block in fragment-based drug discovery. Fragment-based approaches involve identifying small molecules with high affinity for biological targets and then optimizing them through iterative cycles of modification and testing. The compound's ability to engage with protein surfaces effectively makes it a valuable starting point for such endeavors.

The synthesis of 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid presents unique challenges due to the strained nature of the cyclopropane ring. However, advances in synthetic methodologies have made it possible to access this class of compounds with increasing efficiency. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been instrumental in facilitating the construction of complex molecular architectures.

In addition to its pharmacological potential, 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid has been investigated for its role in materials science. The combination of electronic and steric effects inherent in its structure makes it an interesting candidate for applications in organic electronics, where precise control over molecular properties is essential.

The future prospects for 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid are promising, with ongoing research focused on expanding its chemical space through library synthesis and high-throughput screening. By leveraging computational modeling and artificial intelligence-driven drug discovery platforms, researchers aim to accelerate the identification of novel derivatives with enhanced biological activity.

In conclusion, 2-4-chloro-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229146-01-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and materials science applications. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in addressing unmet medical needs.